(Z)-ethyl 1-butyl-5-oxo-2-((3-(trifluoromethyl)benzoyl)imino)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 7-butyl-2-oxo-6-[3-(trifluoromethyl)benzoyl]imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C26H23F3N4O4/c1-3-5-12-33-21-18(24(35)32-13-7-6-11-20(32)30-21)15-19(25(36)37-4-2)22(33)31-23(34)16-9-8-10-17(14-16)26(27,28)29/h6-11,13-15H,3-5,12H2,1-2H3
• InChI Key: MBTUYRORBLEJMT-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=C(C1=NC(=O)C3=CC(=CC=C3)C(F)(F)F)C(=O)OCC)C(=O)N4C=CC=CC4=N2
• Molecular Formula: C26H23F3N4O4
• Molecular Weight: 512.5 g/mol

Description

Molecular Structure Analysis

The presence of multiple aromatic rings (dipyrido and benzoyl groups) suggests that the compound is likely planar or nearly planar. The trifluoromethyl group is electron-withdrawing, which could impact the electronic structure of the molecule.

Chemical Reactions Analysis

The compound contains several reactive sites. The ester group could undergo hydrolysis or transesterification. The ketone could be reduced to an alcohol or undergo nucleophilic addition. The imine could be hydrolyzed to give a carbonyl and an amine.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would be influenced by its functional groups. For example, the presence of the polar ester, ketone, and imine groups could increase its solubility in polar solvents. The trifluoromethyl group could increase the compound’s stability and lipophilicity.

Future Directions

Trifluoromethyl groups are increasingly important in pharmaceuticals, agrochemicals, and materials, suggesting that compounds like this one could have interesting applications in these fields.